Cas no 1060816-14-9 (2-bromo-4-(trifluoromethyl)-1,3-oxazole)

• Product Name: 2-bromo-4-(trifluoromethyl)-1,3-oxazole
• CAS No: 1060816-14-9
• MF: C₄HBrF₃NO
• MW: 215.956050634384
• MDL: MFCD13189381
• CID: 1179379
• PubChem ID: 72212317
• Update Time: 2025-10-28

2-bromo-4-(trifluoromethyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(trifluoromethyl)-1,3-oxazole
• 2-bromo-4-(trifluoromethyl)Oxazole
• Oxazole, 2-broMo-4-(trifluoroMethyl)-
• GOJLDYZMFAQWAN-UHFFFAOYSA-N
• AB68306
• A18064
• CS-0132715
• EN300-251601
• 1060816-14-9
• PS-15679
• 2-Bromo-4-(trifluoromethyl)-Oxazole
• DB-059446
• AT11058
• AKOS028109767
• SCHEMBL16632755

• MDL： MFCD13189381
• Inchi： 1S/C4HBrF3NO/c5-3-9-2(1-10-3)4(6,7)8/h1H
• InChI Key： GOJLDYZMFAQWAN-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CO1)C(F)(F)F

Computed Properties

• Exact Mass: 214.91936g/mol
• Monoisotopic Mass: 214.91936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on 2-bromo-4-(trifluoromethyl)-1,3-oxazole

Comprehensive Overview of 2-bromo-4-(trifluoromethyl)-1,3-oxazole (CAS No. 1060816-14-9)

2-bromo-4-(trifluoromethyl)-1,3-oxazole (CAS No. 1060816-14-9) is a highly versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This oxazole derivative is characterized by its unique molecular structure, featuring a bromine substituent at the 2-position and a trifluoromethyl group at the 4-position. These functional groups contribute to its reactivity and make it a valuable intermediate in organic synthesis. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological activity.

The growing demand for fluorinated compounds in medicinal chemistry has propelled the interest in 2-bromo-4-(trifluoromethyl)-1,3-oxazole. The trifluoromethyl group is known to enhance metabolic stability and lipophilicity, which are critical factors in the development of bioactive molecules. Recent studies have explored its use in the synthesis of kinase inhibitors and antimicrobial agents, aligning with the current focus on combating antibiotic resistance. Additionally, its role in crop protection chemicals has been investigated, as agrochemical companies seek eco-friendly alternatives with higher efficacy.

From a synthetic perspective, 2-bromo-4-(trifluoromethyl)-1,3-oxazole offers several advantages. Its bromine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This flexibility makes it a preferred choice for constructing complex molecular architectures. Moreover, the oxazole ring itself is a privileged scaffold in drug design, often found in FDA-approved drugs. The compound’s stability under various reaction conditions further enhances its utility in multistep syntheses.

In the context of green chemistry, researchers are exploring sustainable methods to produce 2-bromo-4-(trifluoromethyl)-1,3-oxazole. Catalytic processes and solvent-free reactions are being optimized to minimize environmental impact. This aligns with the broader industry trend toward reducing carbon footprints and waste generation. The compound’s compatibility with flow chemistry techniques also positions it as a candidate for scalable, continuous manufacturing—a hot topic in process chemistry circles.

The analytical characterization of 2-bromo-4-(trifluoromethyl)-1,3-oxazole is well-documented, with NMR, HPLC, and mass spectrometry data available for quality control. Its purity and stability under storage conditions are critical for reproducibility in research. As the pharmaceutical industry increasingly adopts AI-driven drug discovery, compounds like this are being screened in virtual libraries for novel interactions with biological targets. This intersection of computational and experimental chemistry highlights its relevance in modern R&D.

Looking ahead, 2-bromo-4-(trifluoromethyl)-1,3-oxazole is poised to play a pivotal role in advancing precision medicine and sustainable agriculture. Its structural features align with the demand for targeted therapies and environmentally benign agrochemicals. As synthetic methodologies evolve, this compound will likely find new applications in material science and electronics, further expanding its industrial significance. Researchers and manufacturers alike are encouraged to explore its potential through collaborative innovation.